Cas no 2126144-15-6 (rac-5-[(3aR,6aR)-octahydrocyclopenta[c]pyrrol-3a-yl]-3-methyl-1,2,4-oxadiazole)

• Product Name: rac-5-[(3aR,6aR)-octahydrocyclopenta[c]pyrrol-3a-yl]-3-methyl-1,2,4-oxadiazole
• CAS No: 2126144-15-6
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5874732
• PubChem ID: 132322772
• Update Time: 2025-07-01

rac-5-[(3aR,6aR)-octahydrocyclopenta[c]pyrrol-3a-yl]-3-methyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2126144-15-6
• EN300-701239
• rac-5-[(3aR,6aR)-octahydrocyclopenta[c]pyrrol-3a-yl]-3-methyl-1,2,4-oxadiazole

• Inchi： 1S/C10H15N3O/c1-7-12-9(14-13-7)10-4-2-3-8(10)5-11-6-10/h8,11H,2-6H2,1H3/t8-,10-/m0/s1
• InChI Key： NNPOQSUYIJAHSA-WPRPVWTQSA-N
• SMILES： O1C([C@@]23CNC[C@@H]2CCC3)=NC(C)=N1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51Ų

Additional information on rac-5-[(3aR,6aR)-octahydrocyclopenta[c]pyrrol-3a-yl]-3-methyl-1,2,4-oxadiazole

Introduction to Rac-5-[(3aR,6aR)-Octahydrocyclopenta[c]Pyrrol-3a-yl]-3-Methyl-1,2,4-Oxadiazole (CAS No. 2126144-15-6)

Rac-5-[(3aR,6aR)-octahydrocyclopenta[c]pyrrol-3a-yl]-3-methyl-1,2,4-oxadiazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2126144-15-6, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a fused cyclopenta[c]pyrrol ring system and an oxadiazole moiety, makes it a subject of intense research interest.

The< strong>3aR,6aR stereochemistry of the octahydrocyclopenta[c]pyrrol core is particularly noteworthy, as it influences the compound's interactions with biological targets. This stereochemical configuration has been meticulously optimized to enhance binding affinity and selectivity. The presence of the< strong>3-methyl group and the< strong>1,2,4-oxadiazole heterocycle further contributes to the compound's unique pharmacological profile. These structural features are critical in determining its potential therapeutic applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, oxadiazole derivatives have emerged as a prominent class of molecules due to their diverse biological activities. Rac-5-[(3aR,6aR)-octahydrocyclopenta[c]pyrrol-3a-yl]-3-methyl-1,2,4-oxadiazole is no exception and has been extensively studied for its pharmacological properties.

The< strong>cyclopenta[c]pyrrol scaffold is known for its ability to interact with various biological targets, including enzymes and receptors. The< strong>3aR,6aR stereochemistry enhances these interactions by optimizing the spatial orientation of key functional groups. This stereochemical control is essential for achieving high efficacy and low toxicity in drug candidates. The< strong>1,2,4-oxadiazole moiety adds another layer of complexity to the compound's structure, contributing to its unique pharmacological profile.

Recent studies have highlighted the potential of Rac-5-[(3aR,6aR)-octahydrocyclopenta[c]pyrrol-3a-yl]-3-methyl-1,2,4-oxadiazole as a lead compound for the development of new therapeutic agents. Research has demonstrated its efficacy in several preclinical models, suggesting its potential for treating various diseases. These studies have focused on understanding the mechanisms of action of this compound and identifying its most promising applications.

The< strong>cyclopenta[c]pyrrol scaffold is particularly interesting because it mimics natural products found in plants and microorganisms. These natural products have been a rich source of bioactive compounds throughout history. By leveraging synthetic chemistry techniques, researchers have been able to modify these natural scaffolds to create novel molecules with enhanced biological activities. Rac-5-[(3aR,6aR)-octahydrocyclopenta[c]pyrrol-3a-yl]-3-methyl-1,2,4-oxadiazole is a prime example of such an approach.

The< strong>1,2,4-oxadiazole heterocycle is known for its ability to act as a pharmacophore in various drug candidates. It can engage in multiple types of interactions with biological targets, including hydrogen bonding and hydrophobic interactions. This versatility makes it an attractive component in drug design. The< strong>3-methyl group further enhances these interactions by providing additional hydrophobic surface area.

In conclusion, Rac-5-[(3aR,6aR)-octahydrocyclopenta[c]pyrrol-3a-yl]-3-methyl-1,2,4 oxadiazole (CAS No. 2126144 15 6) is a promising compound with significant therapeutic potential. Its unique structure and stereochemistry make it an attractive candidate for further development in pharmaceutical research. Ongoing studies aim to elucidate its mechanisms of action and explore new applications in medicine.